Cas no 117047-76-4 (Wulignan A1)

Wulignan A1 structure
Wulignan A1 structure
Product Name:Wulignan A1
CAS No:117047-76-4
MF:C20H22O5
MW:342.385686397552
CID:157152
PubChem ID:13844295
Update Time:2025-04-19

Wulignan A1 Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-,(2S,3S,4R)-
    • Wulignan A1
    • 1(2H)​-​Naphthalenone, 3,​4-​dihydro-​7-​hydroxy-​4-​(4-​hydroxy-​3-​methoxyphenyl)​-​6-​methoxy-​2,​3-​dimethyl-​, (2S,​3S,​4R)​-
    • 1(2H)-Naphthalenone,3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-,[2S-(2a,3a,4b)]-
    • Arisantetralone A
    • (-)-Arisantetralone
    • Epiwulignan A1
    • CHEMBL1082052
    • SCHEMBL11948865
    • HY-N2264
    • FS-10055
    • AKOS037515205
    • CS-0019593
    • WulignanA1
    • 117047-76-4
    • (2S,3S,4R)-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-3,4-dihydro-2H-naphthalen-1-one
    • DA-59159
    • Inchi: 1S/C20H22O5/c1-10-11(2)20(23)14-8-16(22)18(25-4)9-13(14)19(10)12-5-6-15(21)17(7-12)24-3/h5-11,19,21-22H,1-4H3/t10-,11+,19-/m1/s1
    • InChI Key: PSFZYOUCEGTRJM-RMDKCXRXSA-N
    • SMILES: O=C1C2C=C(C(=CC=2[C@@H](C2C=CC(=C(C=2)OC)O)[C@H](C)[C@@H]1C)OC)O

Computed Properties

  • Exact Mass: 342.14700
  • Monoisotopic Mass: 342.14672380 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 342.4
  • XLogP3: 3.7
  • Topological Polar Surface Area: 76

Experimental Properties

  • Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 195-197 ºC
  • Solubility: Almost insoluble (0.015 g/l) (25 º C),
  • PSA: 75.99000
  • LogP: 3.71540

Wulignan A1 Pricemore >>

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